Cas no 2138380-71-7 (Thieno[2,3-d]pyrimidine, 4-bromo-5-(5-methyl-2-thienyl)-)

• Product Name: Thieno[2,3-d]pyrimidine, 4-bromo-5-(5-methyl-2-thienyl)-
• CAS No: 2138380-71-7
• MF: C₁₁H₇BrN₂S₂
• MW: 311.220678567886
• CID: 5268258
• Update Time: 2025-10-31

Thieno[2,3-d]pyrimidine, 4-bromo-5-(5-methyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(5-methylthiophen-2-yl)thieno[2,3-d]pyrimidine
• Thieno[2,3-d]pyrimidine, 4-bromo-5-(5-methyl-2-thienyl)-

• Inchi： 1S/C11H7BrN2S2/c1-6-2-3-8(16-6)7-4-15-11-9(7)10(12)13-5-14-11/h2-5H,1H3
• InChI Key： LWUNWNLPDXLBFS-UHFFFAOYSA-N
• SMILES： BrC1=C2C(=NC=N1)SC=C2C1=CC=C(C)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 4.3
• Topological Polar Surface Area: 82.3

Additional information on Thieno[2,3-d]pyrimidine, 4-bromo-5-(5-methyl-2-thienyl)-

Research Brief on Thieno[2,3-d]pyrimidine, 4-bromo-5-(5-methyl-2-thienyl)- (CAS: 2138380-71-7): Recent Advances and Applications

Thieno[2,3-d]pyrimidine derivatives have garnered significant attention in the field of medicinal chemistry due to their versatile pharmacological properties. Among these, the compound 4-bromo-5-(5-methyl-2-thienyl)-thieno[2,3-d]pyrimidine (CAS: 2138380-71-7) has emerged as a promising scaffold for drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic routes, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of 2138380-71-7 as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting oncogenic pathways. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for EGFR (Epidermal Growth Factor Receptor) mutants, which are implicated in non-small cell lung cancer (NSCLC). The compound's bromo-thienyl moiety facilitates further functionalization, enabling the creation of derivatives with enhanced binding affinity and selectivity.

In addition to its anticancer potential, 2138380-71-7 has been investigated for its anti-inflammatory properties. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited potent inhibition of COX-2 (Cyclooxygenase-2), with IC50 values in the nanomolar range. This suggests its potential as a lead compound for the development of novel anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional NSAIDs.

The synthetic accessibility of 2138380-71-7 has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield (78%) and purity (>99%). This advancement addresses previous challenges in large-scale production, making the compound more accessible for preclinical and clinical studies.

Looking ahead, the unique structural features of 2138380-71-7 continue to inspire innovative applications. Computational studies leveraging AI-based drug design platforms have identified its potential in targeting protein-protein interactions (PPIs), particularly in the context of neurodegenerative diseases. As research progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics across multiple disease areas.